3-(benzyloxy)-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)benzamide

• IUPAC Name: N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-3-phenylmethoxybenzamide
• InChI: InChI=1S/C24H22N4O2/c1-28-23(10-11-27-28)21-12-19(14-25-16-21)15-26-24(29)20-8-5-9-22(13-20)30-17-18-6-3-2-4-7-18/h2-14,16H,15,17H2,1H3,(H,26,29)
• InChI Key: UTHBFANGPGLMMI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CN=CC(=C2)CNC(=O)C3=CC(=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C24H22N4O2
• Molecular Weight: 398.5 g/mol

Description

The compound 3-(benzyloxy)-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)benzamide is a chemical compound that has been the focus of scientific research in recent years. This compound has been synthesized through various methods and has shown promising results in various scientific applications.

Scientific Research Applications

Experimental and Theoretical Studies

• Functionalization Reactions : 1H-pyrazole-3-carboxylic acid derivatives, similar in structure to the queried compound, have been investigated for their functionalization reactions. These studies have provided insights into the reaction mechanisms and the formation of various compounds, expanding the understanding of pyrazole derivatives' chemistry (Yıldırım, Kandemirli, & Demir, 2005).

• Synthesis and Characterization : Research on similar pyrazole derivatives includes their synthesis, spectral characterization, and crystal structure studies. These studies contribute to the knowledge of molecular structures and interactions, which are crucial for understanding the chemical and physical properties of these compounds (Kumara et al., 2018).

• Molecular Interaction Studies : Research has been conducted on the interaction of pyrazole-3-carboxamide derivatives with receptors, providing insights into the steric and electrostatic interactions at the molecular level. This kind of research is significant for drug design and understanding receptor-ligand interactions (Shim et al., 2002).

• Molecular Docking and In Vitro Screening : Some studies focus on the molecular docking and in vitro screening of novel pyrazole derivatives. This research is valuable in drug discovery, particularly in the identification of potential pharmaceutical agents with specific biological targets (Flefel et al., 2018).

• Synthesis of Fused Heterocycles : Research into the synthesis of benzamide-based pyrazoles and their fused heterocycles shows the versatility of these compounds in forming various chemical structures. This area of research is significant for developing new materials and chemicals with diverse applications (Hebishy et al., 2020).

Mechanism of Action

Target of Action

The primary target of 3-(benzyloxy)-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)benzamide is Nicotinamide phosphoribosyltransferase (NAMPT) . NAMPT catalyzes the rate-limiting step of the NAD+ salvage pathway . NAD+ plays a pivotal role in many biological processes including metabolism and aging .

Mode of Action

This compound acts as a potent activator of NAMPT . It interacts with NAMPT, enhancing its activity and thereby increasing the production of NAD+ .

Biochemical Pathways

By activating NAMPT, this compound increases the production of NAD+, a crucial coenzyme in redox reactions . This affects various biochemical pathways, particularly those involved in energy metabolism and cellular aging .

Pharmacokinetics

The compound was optimized to attenuate direct inhibition of multiple cyp isoforms , which suggests it has been designed for improved metabolic stability and reduced drug-drug interactions.

Result of Action

The activation of NAMPT and the subsequent increase in NAD+ production can have several molecular and cellular effects. Given the role of NAD+ in energy metabolism and cellular aging, these effects could potentially include enhanced cellular energy production, improved cellular health, and slowed aging processes .

Biochemical Analysis

Biochemical Properties

It is known that similar compounds play a role in the NAD+ salvage pathway by activating the enzyme nicotinamide phosphoribosyltransferase (NAMPT) . This suggests that 3-(benzyloxy)-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)benzamide may interact with enzymes, proteins, and other biomolecules in a similar manner.

Cellular Effects

Based on its potential role in the NAD+ salvage pathway, it could influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings, including its stability, degradation, and long-term effects on cellular function, have not been reported in the literature .

Dosage Effects in Animal Models

There is currently no available data on the effects of different dosages of this compound in animal models .

Metabolic Pathways

It is possible that it could interact with enzymes or cofactors in the NAD+ salvage pathway .